Cas no 17454-42-1 (cyclohexano-12-crown-4, mixture of cis andtrans)
17454-42-1 structure
Product Name:cyclohexano-12-crown-4, mixture of cis andtrans
CAS No:17454-42-1
MF:C12H22O4
MW:230.300684452057
CID:906153
PubChem ID:2724841
Update Time:2025-04-19
cyclohexano-12-crown-4, mixture of cis andtrans Chemical and Physical Properties
Names and Identifiers
-
- cyclohexano-12-crown-4, mixture of cis andtrans
- Cyclohexano-12-crown-4
- CYCLOHEXANO-12-CROWN-4,MIXTURE OF CIS AND TRANS,93
- CYCLOHEXANO-12-CROWN-4 (CIS TRANS)
- cyclohexano-12-crown-493%mixtureofcisandtrans
- Cyclohexano-12-crown-4, mixture of cis and trans
- CYCLOHEXANO-12-CROWN-4, MIXTURE OF CIS AND TRANS, 93
- 2,5,8,11-tetraoxabicyclo[10.4.0]hexadecane
- Cyclohexano-12-crown-4,mixture of cis andtrans
- 17454-42-1
- SCHEMBL14156075
-
- Inchi: 1S/C12H22O4/c1-2-4-12-11(3-1)15-9-7-13-5-6-14-8-10-16-12/h11-12H,1-10H2
- InChI Key: ILCAEFFUYHJPAL-UHFFFAOYSA-N
- SMILES: O1CCOCCOCCOC2CCCCC12
Computed Properties
- Exact Mass: 230.15200
- Monoisotopic Mass: 230.15180918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 36.9
Experimental Properties
- Color/Form: Not available
- Density: 1.0911 (rough estimate)
- Boiling Point: 105-107°C/0.2mmHg
- Refractive Index: 1.4815 (estimate)
- PSA: 36.92000
- LogP: 1.37760
- Solubility: Not available
cyclohexano-12-crown-4, mixture of cis andtrans Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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